(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile
(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile
Brand Name:
Vulcanchem
CAS No.:
530145-61-0
VCID:
VC0032701
InChI:
InChI=1S/C17H17N3O3/c18-10-14-6-7-17(20(22)23)15(8-14)11-19-16(12-21)9-13-4-2-1-3-5-13/h1-8,16,19,21H,9,11-12H2/t16-/m1/s1
SMILES:
C1=CC=C(C=C1)CC(CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-]
Molecular Formula:
C17H17N3O3
Molecular Weight:
311.33 g/mol
(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile
CAS No.: 530145-61-0
Reference Standards
VCID: VC0032701
Molecular Formula: C17H17N3O3
Molecular Weight: 311.33 g/mol
![(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile - 530145-61-0](/images/no_structure.jpg)
| CAS No. | 530145-61-0 |
|---|---|
| Product Name | (R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile |
| Molecular Formula | C17H17N3O3 |
| Molecular Weight | 311.33 g/mol |
| IUPAC Name | 3-[[[(2R)-1-hydroxy-3-phenylpropan-2-yl]amino]methyl]-4-nitrobenzonitrile |
| Standard InChI | InChI=1S/C17H17N3O3/c18-10-14-6-7-17(20(22)23)15(8-14)11-19-16(12-21)9-13-4-2-1-3-5-13/h1-8,16,19,21H,9,11-12H2/t16-/m1/s1 |
| Standard InChIKey | IAOWEKCITRAWNK-MRXNPFEDSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@H](CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-] |
| SMILES | C1=CC=C(C=C1)CC(CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)CC(CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-] |
| Synonyms | 3-[[[(1R)-1-(Hydroxymethyl)-2-phenylethyl]amino]methyl]-4-nitro-benzonitrile |
| PubChem Compound | 9966483 |
| Last Modified | Nov 11 2021 |
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